(3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-1-[[2-(difluoromethoxy)phenyl]methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C18H26F2N2O3/c19-18(20)25-17-4-2-1-3-13(17)11-21-8-7-15(16(24)12-21)22-9-5-14(23)6-10-22/h1-4,14-16,18,23-24H,5-12H2/t15-,16-/m1/s1
• InChI Key: UEZIGAPLDWNVFG-HZPDHXFCSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)CC3=CC=CC=C3OC(F)F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=CC=CC=C3OC(F)F
• Molecular Formula: C18H26F2N2O3
• Molecular Weight: 356.4 g/mol

Description

(3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol is a chemical compound that has been studied for its potential applications in scientific research. It is a complex molecule with a unique structure that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol involves the inhibition of dopamine transporters. This leads to an increase in dopamine levels in the brain, which can have a variety of effects on neurological function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol are complex and not fully understood. However, it has been shown to have activity as a dopamine transporter inhibitor, which may have implications for the treatment of certain neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using (3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol in lab experiments include its potential as a dopamine transporter inhibitor, which can be useful in studying certain neurological disorders. However, the limitations of using this compound include its complex synthesis process and the need for specialized knowledge and equipment.

Future Directions

There are many potential future directions for research on (3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol. One direction could involve further studies of its potential as a dopamine transporter inhibitor and its implications for the treatment of neurological disorders. Other directions could include studies of its potential as a therapeutic agent for other diseases or conditions, or studies of its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of (3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol is a complex process that requires specialized knowledge and equipment. One method of synthesis involves the reaction of 1,4-dibromobutane with 3,4-dihydroxybenzaldehyde in the presence of sodium hydroxide. The resulting compound is then reacted with 1,2-difluorobenzene in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

(3'R*,4'R*)-1'-[2-(difluoromethoxy)benzyl]-1,4'-bipiperidine-3',4-diol has been studied for its potential applications in scientific research. It has been shown to have activity as a dopamine transporter inhibitor, which may have implications for the treatment of certain neurological disorders such as Parkinson's disease.